molecular formula C9H13N3O2S2 B8501343 2-(4-Thiomorpholinyl)-3-pyridinesulfonamide

2-(4-Thiomorpholinyl)-3-pyridinesulfonamide

Cat. No. B8501343
M. Wt: 259.4 g/mol
InChI Key: QOGAPOJKZGNYQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Thiomorpholinyl)-3-pyridinesulfonamide is a useful research compound. Its molecular formula is C9H13N3O2S2 and its molecular weight is 259.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H13N3O2S2

Molecular Weight

259.4 g/mol

IUPAC Name

2-thiomorpholin-4-ylpyridine-3-sulfonamide

InChI

InChI=1S/C9H13N3O2S2/c10-16(13,14)8-2-1-3-11-9(8)12-4-6-15-7-5-12/h1-3H,4-7H2,(H2,10,13,14)

InChI Key

QOGAPOJKZGNYQJ-UHFFFAOYSA-N

Canonical SMILES

C1CSCCN1C2=C(C=CC=N2)S(=O)(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a dry flask under an inert nitrogen atmosphere was mixed 2.5 g of 2-chloro-3-pyridinesulfonamide, 100 mL of dry N,N-dimethylformamide (DMF), and 2.7 mL of thiomorpholine. The mixture was heated at 80° C. overnight at which time an additional 0.3 mL of thiomorpholine was added and the heating was continued. After 24 hours the mixture was concentrated and the residue was taken up in THF. The solids were filtered and the filtrate was concentrated and chromatographed on silica gel using 1:1 ethyl acetate/hexane as eluent. The pure subject compound was isolated as a solid, which melted at 176°-177° C.; NMR (200 MHz, CDCl3): δ 2.89 (m, CH2S, 4H), 3.45 (m, CH2N, 4H), 5.52 (s, NH2, 2H), 7.26 (t, ArH, 1H), 8.2-8.6 (m, ArH, 2H).
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
2.7 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0.3 mL
Type
reactant
Reaction Step Two

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